Cas no 119580-75-5 (trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl)

• Product Name: trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl
• CAS No: 119580-75-5
• MF: C₁₁H₁₉N₂O₅
• MW: 259.278963327408
• CID: 133099
• PubChem ID: 71433783
• Update Time: 2025-07-08

trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinyloxy,3-(methoxycarbonyl)-2,2,5,5-tetramethyl-4-(nitromethyl)-, (3R,4S)-rel- (9CI)
• trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl
• trans-3-Methoxycarbo
• trans-3-methoxy-4-methylthio-2-piperidinethione
• trans-3-methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethylpyrrolidin-1-oxyl
• (3R,4S)-rel- 3-(Methoxycarbonyl)-2,2,5,5-tetramethyl-4-(nitromethyl)- 1-pyrrolidinyloxy
• 119580-75-5
• AKOS030241340
• 1-Pyrrolidinyloxy, 3-(methoxycarbonyl)-2,2,5,5-tetramethyl-4-(nitromethyl)-, (3R,4S)-rel- (9CI)

• Inchi： 1S/C11H19N2O5/c1-10(2)7(6-12(15)16)8(9(14)18-5)11(3,4)13(10)17/h7-8H,6H2,1-5H3/t7-,8+/m1/s1
• InChI Key： BIXMQWQHWAPHJD-SFYZADRCSA-N
• SMILES： [O]N1C(C)(C)[C@H](C(=O)OC)[C@@H](C[N+](=O)[O-])C1(C)C |^1:0|

Computed Properties

• Exact Mass: 259.12900
• Monoisotopic Mass: 259.12939671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Melting Point: 116-118°C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 75.36000
• LogP: 1.34790

trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl Security Information

• Storage Condition：-20°C Freezer

Additional information on trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl

Introduction to trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl (CAS No. 119580-75-5)

Trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl (CAS No. 119580-75-5) is a versatile and structurally unique compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound belongs to the class of nitroxide radicals, which are known for their stable free radical nature and diverse applications in both academic and industrial settings.

The molecular structure of trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl is characterized by a pyrrolidine ring with a nitroxide functional group at the 1-position. The presence of the nitroxide moiety imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various scientific investigations. The methoxycarbonyl and nitromethyl substituents further enhance its reactivity and stability, contributing to its broad spectrum of applications.

In recent years, the study of nitroxide radicals has expanded significantly due to their potential in biomedical applications. One of the key areas of interest is their use as spin labels in electron paramagnetic resonance (EPR) spectroscopy. Trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl serves as an excellent spin label due to its high stability and well-defined EPR spectral characteristics. This makes it an invaluable tool for studying protein dynamics, membrane interactions, and other biophysical processes.

Beyond its role as a spin label, trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl has also shown promise in drug delivery systems. The nitroxide functionality can be exploited to develop redox-responsive prodrugs that release therapeutic agents under specific physiological conditions. This approach has the potential to enhance drug efficacy while minimizing side effects. Recent studies have demonstrated the feasibility of using nitroxide radicals as redox-sensitive linkers in prodrug designs for cancer therapy and other diseases.

The synthesis of trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl involves a series of well-established chemical reactions. Typically, the process begins with the formation of a pyrrolidine ring followed by the introduction of the nitroxide group through oxidation reactions. The methoxycarbonyl and nitromethyl substituents are then added through selective functional group transformations. The overall synthetic route is highly reproducible and can be scaled up for industrial production.

The physical properties of trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl, such as its solubility in organic solvents and its stability under various conditions, make it suitable for a wide range of applications. Its EPR spectrum is characterized by a sharp signal with well-defined hyperfine splitting patterns, which are crucial for accurate measurements in spectroscopic studies.

In addition to its applications in biophysics and drug delivery, trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxyl has also been explored for its potential in polymer science. The nitroxide functionality can serve as a radical mediator in controlled radical polymerization techniques such as reversible addition–fragmentation chain transfer (RAFT) polymerization. This allows for the precise control of polymer molecular weight and architecture, which is essential for developing advanced materials with tailored properties.

The environmental impact of compounds like trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxy

In conclusion, trans-3-Methoxycarbonyl-2,2,5,5-tetramethyl-4-nitromethyl-pyrrolidin-1-oxy